Cas no 2111910-28-0 (2-(1-Ethyl-1H-pyrazol-4-yl)-4-[(2-phenylethenyl)sulfonyl]morpholine)

• Product Name: 2-(1-Ethyl-1H-pyrazol-4-yl)-4-[(2-phenylethenyl)sulfonyl]morpholine
• CAS No: 2111910-28-0
• MF: C₁₇H₂₁N₃O₃S
• MW: 347.43194270134
• CID: 5409158
• PubChem ID: 129000732
• Update Time: 2025-07-21

2-(1-Ethyl-1H-pyrazol-4-yl)-4-[(2-phenylethenyl)sulfonyl]morpholine Chemical and Physical Properties

Names and Identifiers

• 2-(1-Ethylpyrazol-4-yl)-4-[(E)-2-phenylethenyl]sulfonylmorpholine
• Z1754567508
• 2111910-28-0
• EN300-6604602
• 2-(1-ethyl-1H-pyrazol-4-yl)-4-(2-phenylethenesulfonyl)morpholine
• 2-(1-Ethyl-1H-pyrazol-4-yl)-4-[(2-phenylethenyl)sulfonyl]morpholine

• Inchi： 1S/C17H21N3O3S/c1-2-19-13-16(12-18-19)17-14-20(9-10-23-17)24(21,22)11-8-15-6-4-3-5-7-15/h3-8,11-13,17H,2,9-10,14H2,1H3
• InChI Key： RQTIGRLMGSSNTA-UHFFFAOYSA-N
• SMILES： N1(S(C=CC2=CC=CC=C2)(=O)=O)CCOC(C2=CN(CC)N=C2)C1

Computed Properties

• Exact Mass: 347.13036271g/mol
• Monoisotopic Mass: 347.13036271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 526
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 72.8Ų

Additional information on 2-(1-Ethyl-1H-pyrazol-4-yl)-4-[(2-phenylethenyl)sulfonyl]morpholine

Introduction to 2-(1-Ethyl-1H-pyrazol-4-yl)-4-[(2-phenylethenyl)sulfonyl]morpholine (CAS No. 2111910-28-0)

2-(1-Ethyl-1H-pyrazol-4-yl)-4-[(2-phenylethenyl)sulfonyl]morpholine, identified by its CAS number 2111910-28-0, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by the presence of a pyrazole scaffold, a morpholine ring, and a sulfonylphenylacetylene moiety. The unique combination of these structural elements imparts distinct chemical and biological properties, making it a promising candidate for further investigation in drug discovery and therapeutic applications.

The pyrazole ring is a heterocyclic aromatic compound known for its versatility in medicinal chemistry. Its five-membered structure, containing two nitrogen atoms, allows for facile interactions with biological targets such as enzymes and receptors. In particular, the 1-ethyl-1H-pyrazol-4-yl substituent in this compound enhances its potential as a pharmacophore by introducing steric and electronic modifications that can modulate binding affinity and selectivity. This feature has been widely exploited in the development of novel therapeutic agents targeting various diseases.

The morpholine ring, another key structural component, is commonly found in biologically active molecules due to its ability to stabilize positive charges and participate in hydrogen bonding interactions. The presence of the 4-(sulfonyl) morpholine moiety in this compound further enhances its solubility and bioavailability, which are critical factors for drug efficacy. The sulfonyl group, derived from the (2-phenylethenyl)sulfonyl moiety, introduces additional polar interactions and can serve as a site for further functionalization.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of complex molecules with high accuracy. The structural features of 2-(1-Ethyl-1H-pyrazol-4-yl)-4-[(2-phenylethenyl)sulfonyl]morpholine (CAS No. 2111910-28-0) have been analyzed using these tools to identify potential binding pockets in target proteins. These studies suggest that the compound may interact with enzymes involved in metabolic pathways relevant to inflammation, cancer, and neurodegenerative diseases.

In vitro studies have begun to explore the pharmacological properties of this compound. Initial assays indicate that it exhibits moderate activity against certain kinases, which are key enzymes implicated in cell signaling pathways associated with disease progression. The ability of the pyrazole and sulfonylphenylacetylene moieties to engage with these targets suggests that further optimization could yield potent inhibitors with therapeutic potential.

The synthesis of this compound presents an interesting challenge due to its complex architecture. Multi-step organic reactions are required to construct the desired framework, including the formation of the pyrazole ring, morpholine scaffold, and sulfonylphenylacetylene side chain. Advances in synthetic methodologies have made it possible to achieve high yields and purity levels, facilitating downstream biological evaluations.

One of the most compelling aspects of this molecule is its potential for structure-based drug design. By leveraging crystallographic data from related compounds or computationally derived models, researchers can refine the structure of 2-(1-Ethyl-1H-pyrazol-4-yl)-4-[(2-phenylethenyl)sulfonyl]morpholine (CAS No. 2111910-28-0) to improve its binding affinity and selectivity. This approach has been successfully applied in other areas of pharmaceutical research, leading to the development of novel drugs with improved efficacy and reduced side effects.

The role of natural product-inspired scaffolds in drug discovery cannot be overstated. Many successful drugs on the market today are based on structures derived from natural products, which often exhibit high biological activity due to their evolutionary optimization. The structural motifs present in this compound bear similarities to those found in certain bioactive natural products, suggesting that it may possess similar pharmacological properties.

Future research directions include exploring derivatives of this compound that may exhibit enhanced activity or reduced toxicity. By systematically modifying key functional groups such as the pyrazole ring or sulfonyl moiety, researchers can generate libraries of compounds for high-throughput screening against diverse disease targets. This strategy has been instrumental in identifying lead compounds for subsequent optimization.

The integration of machine learning techniques into drug discovery has revolutionized the way new molecules are designed and evaluated. Predictive models can now identify promising candidates based on their structural features alone, significantly reducing the time and resources required for experimental validation. The unique structure of 2-(1-Ethyl-1H-pyrazol-4-yl)-4-[ (2 - phenylethenyl ) sulfonyl ] morpholine ( CAS No . 2111910 - 28 - 0 ) makes it an ideal candidate for these computational approaches.

In conclusion,2-(1-Ethyl - 1H - pyrazol - 4 - yl ) - 4 - [ ( 2 - phenylethenyl ) sulfonyl ] morpholine ( CAS No . 2111910 - 28 - 0 ) represents a structurally intriguing molecule with significant potential in pharmaceutical research. Its unique combination of chemical features positions it as a valuable tool for exploring new therapeutic strategies across multiple disease areas. As research continues to uncover its biological activities and optimize its design,this compound is poised to make meaningful contributions to drug discovery efforts worldwide.